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Introduction: The Sigma-1 Receptor as a Pluripotent
Therapeutic Target
The Sigma-1 receptor (S1R) is a unique, non-opioid intracellular chaperone protein primarily

located at the endoplasmic reticulum-mitochondria interface.[1][2][3] It is a highly versatile,

ligand-operated protein that plays a crucial role in regulating a multitude of cellular functions,

including ion channel activity, cellular stress signaling, neuroplasticity, and neuroinflammation.

[2][3][4] S1Rs are widely distributed throughout the central nervous system (CNS) and

peripheral tissues, with high expression noted in the brain, liver, heart, and kidneys.[1][4]

Given its involvement in diverse pathophysiological processes, S1R has emerged as a

significant therapeutic target for a wide range of conditions, including neurodegenerative

diseases like Alzheimer's and Parkinson's disease, psychiatric disorders, neuropathic pain, and

cancer.[3][5][6] The density and expression of S1R can be altered in these disease states,
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making it a valuable biomarker for diagnosis, monitoring disease progression, and assessing

therapeutic response.[5][7]

Positron Emission Tomography (PET) is a powerful, non-invasive molecular imaging technique

that allows for the in-vivo quantification of S1R density and distribution.[5][8] By using a

radiolabeled ligand (a "radiotracer") that specifically binds to S1R, PET imaging can provide

crucial biochemical information, complementing the anatomical data from modalities like CT or

MRI.[5] This guide provides a comprehensive overview of the protocols and methodologies for

imaging S1R using novel, next-generation PET ligands.

The Evolution of S1R Radioligands: A Quest for
Optimal Imaging Properties
The development of effective S1R PET radiotracers has been an iterative process. The first

widely used ligand in human studies was [11C]SA4503.[1][5] While it successfully visualized

S1R in the human brain, its kinetics were somewhat slow for the short-lived Carbon-11 isotope

(half-life ≈ 20.4 minutes), and its selectivity over other binding sites was a concern.[1][5][9] This

spurred the development of new ligands with improved properties.

An ideal S1R PET radioligand should possess:

High Affinity and Selectivity: Nanomolar or better affinity (K_i) for S1R is desirable for a

strong signal.[9] Crucially, it must have high selectivity against the Sigma-2 receptor (S2R)

and other potential off-target sites to ensure the signal is specific.[5]

Favorable Kinetics: The tracer should exhibit rapid brain uptake, achieve a transient

equilibrium during the scan, and clear from non-target tissues at a reasonable rate. Ligands

with excessively high affinity may show irreversible binding, complicating quantification.[9]

Appropriate Radionuclide: Fluorine-18 (¹⁸F, half-life ≈ 109.8 minutes) is often preferred over

Carbon-11 (¹¹C) for clinical applications as its longer half-life allows for more complex

synthesis, centralized production, and longer imaging protocols, including whole-body scans.

[5]

Metabolic Stability: The radioligand should be resistant to rapid metabolism, as

radiometabolites can interfere with imaging data and complicate kinetic modeling.
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Featured Novel S1R PET Ligands
Recent years have seen the development of several promising novel ligands that overcome

many of the limitations of earlier tracers. These agents offer superior selectivity, kinetics, and

suitability for clinical translation.
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Radioligand Radionuclide
S1R Affinity
(K_i, nM)

Selectivity
(S2R/S1R)

Key Features
& Status

[18F]FTC-146 ¹⁸F ~0.0025 nM >145,000

Exceptional

affinity and

selectivity.[5][10]

Successfully

used in human

trials for imaging

nerve injury and

chronic pain.[6]

[10][11]

[18F]Fluspidine ¹⁸F ~0.59 nM >1,330

Demonstrates

favorable target

affinity,

specificity, and

metabolic

stability.[9] Has

been

investigated in

human studies.
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(R)-[18F]FBFP ¹⁸F N/A N/A

A novel

radiotracer

currently in first-

in-human

evaluation

studies to

characterize its

pharmacokinetic

and binding

profile.[12][13]

Shows promise

for studying

Alzheimer's and

other

neuropsychiatric

disorders.[12]

[11C]HCC0929 ¹¹C High Good

Preclinical

studies in mice

show good

kinetics and

specificity,

suggesting it

may be a

valuable tool for

non-invasive

S1R

quantification.[1]

[8]

Preclinical Evaluation Workflow for Novel Ligands
Before a new S1R radioligand can be used in humans, it must undergo a rigorous preclinical

evaluation to establish its binding characteristics and in-vivo behavior.
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Caption: Workflow for preclinical validation of a novel S1R PET ligand.

Protocol 1: In Vitro Radioligand Binding Assays
This protocol is essential for determining the affinity (K_i) and selectivity of a novel ligand.
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Objective: To quantify the binding affinity of a novel unlabeled compound for S1R and its

selectivity versus S2R.

Materials:

Tissue homogenates (e.g., guinea pig liver membranes, which are rich in S1R).[14]

Radioligand (e.g., [3H]-(+)-pentazocine for S1R, [3H]-DTG for S2R).[14][15]

Unlabeled test compound at various concentrations.

Reference compounds (e.g., Haloperidol, SA4503, PD144418).[1][14]

96-well plates, filtration apparatus, liquid scintillation counter.

Methodology (Competitive Inhibition Assay):

Preparation: Prepare serial dilutions of the novel unlabeled compound.

Incubation: In a 96-well plate, combine the tissue membrane preparation, a single

concentration of the S1R-selective radioligand (e.g., [3H]-(+)-pentazocine at a concentration

near its K_d), and varying concentrations of the unlabeled test compound.[14]

Total & Nonspecific Binding: For determining total binding, some wells will contain only the

radioligand and membranes. For nonspecific binding, incubate the radioligand and

membranes in the presence of a high concentration of a known S1R ligand (e.g., 10 µM

Haloperidol) to saturate all specific sites.[14]

Equilibration: Incubate the plate for 90 minutes at 37°C to allow the binding to reach

equilibrium.[14]

Filtration: Rapidly harvest the contents of each well onto glass fiber filters using a cell

harvester. This separates the bound radioligand (on the filter) from the unbound (in the

filtrate).

Quantification: Place the filters in scintillation vials with scintillation fluid and measure the

radioactivity using a liquid scintillation counter.
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Analysis: Plot the percentage of specific binding against the logarithm of the competitor

concentration. Use nonlinear regression to fit the data and calculate the IC₅₀ (the

concentration of the test compound that inhibits 50% of specific binding). Convert the IC₅₀ to

a K_i (inhibition constant) using the Cheng-Prusoff equation.

Selectivity: Repeat the procedure using an S2R-selective radioligand (e.g., [3H]-DTG in the

presence of an S1R masking agent like (+)-pentazocine) to determine the compound's

affinity for the S2R subtype.[15] The selectivity is the ratio of K_i(S2R) / K_i(S1R).

Clinical Research Protocol: PET/MRI Imaging with
[18F]FTC-146
The translation of a novel ligand into human studies requires a meticulously planned protocol.

[18F]FTC-146 serves as an excellent model due to its use in multiple clinical trials for chronic

pain.[6][11][16]
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Caption: Key stages of a clinical S1R PET/MRI research protocol.
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Protocol 2: [18F]FTC-146 PET/MRI for Chronic Pain
Research
Objective: To non-invasively identify and quantify S1R expression in tissues associated with

chronic pain generation.

Patient Preparation:

Subjects should fast for 4-6 hours prior to the scan.

A review of the patient's history is conducted to decide on specific areas that may require

higher-resolution imaging.[6]

An intravenous (IV) catheter is placed, typically in an antecubital vein, for radiotracer

injection.

Radiosynthesis:

[18F]FTC-146 is synthesized via aliphatic nucleophilic substitution.[10][17]

The final product is formulated in saline containing no more than 10% ethanol.[10][18]

Quality control must confirm high radiochemical purity (>99%) and specific activity.[10][17]

Image Acquisition:

Administration: A bolus of [18F]FTC-146 (mean activity ~357 MBq or 10 mCi) is administered

intravenously.[16][18]

Scanner: A hybrid PET/MRI scanner is used to acquire simultaneous functional (PET) and

anatomical (MRI) data.[6]

Dynamic Brain PET: A dynamic acquisition of the brain may be performed for the first 10-30

minutes post-injection to assess tracer kinetics in the CNS.[6][18]

Whole-Body PET/MRI: Following the initial brain scan, a whole-body scan (head to mid-thigh

or head to toe) is acquired. This typically involves multiple bed positions with ~2-3 minutes of
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PET acquisition per position.[18] Simultaneous MRI sequences (e.g., T1- and T2-weighted,

Dixon for attenuation correction) are acquired.[18]

Static Scans: Additional static scans may be acquired at later time points (e.g., up to 180

minutes post-injection) to assess tracer washout and biodistribution.[18]

Scan Phase
Timing (Post-

Injection)
Scan Area Purpose

Dynamic Scan 0-30 min Brain

Characterize tracer

delivery and kinetic

properties.[6]

Whole-Body Scan 1 ~30 min Head to Toe

Initial assessment of

whole-body

biodistribution.[18]

Whole-Body Scan 2 ~90 min Head to Toe

Assess tracer

clearance and uptake

at later time points.

[18]

High-Resolution Scan As needed Specific pain region

Detailed anatomical

and functional imaging

of the target area.[6]

Data Analysis and Quantification
Proper analysis is critical to extract meaningful quantitative data from S1R PET scans.

Semi-Quantitative Analysis: Standardized Uptake Value
(SUV)
The most common method for clinical PET analysis is the Standardized Uptake Value (SUV),

which normalizes the radioactivity concentration in a region of interest (ROI) to the injected

dose and patient's body weight.
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Calculation: SUV = [Radioactivity concentration in ROI (MBq/mL)] / [Injected Dose (MBq) /

Body Weight (kg)]

Application: In [18F]FTC-146 pain imaging, ROIs are drawn on the co-registered MRI over

tissues suspected of generating pain.[6] An elevated SUVmax (the maximum SUV value

within the ROI) compared to contralateral or background tissue can indicate increased S1R

expression.[6][19] For example, a background SUVmax may be 0.2-0.5, while a site of

inflammation might show an SUVmax of 3.0 or higher.[19]

Quantitative Analysis: Kinetic Modeling
For detailed research studies, especially in the brain, kinetic modeling provides more robust

quantification of receptor binding than static SUV.

Requirement: Dynamic PET data and a metabolite-corrected arterial input function (AIF)

obtained from arterial blood sampling are required.[9] This is considered the gold standard.

[20]

Model: The two-tissue compartment model (2TCM) is often the preferred model for S1R

ligands.[9] It describes the movement of the tracer between plasma, a non-displaceable

compartment (free and non-specifically bound tracer in tissue), and a specifically bound

compartment.

Key Parameters: The model yields micro-parameters (K₁, k₂, k₃, k₄) and macro-parameters

like the total volume of distribution (V_T), which is proportional to the density of available

receptors.[21]
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Caption: Simplified two-tissue compartmental model (2TCM) for PET data.

Parameter Description Significance

K₁

Rate constant for tracer

transport from plasma to the

tissue non-displaceable

compartment.

Reflects blood flow and tracer

delivery.[21]

k₂

Rate constant for tracer

transport from the non-

displaceable compartment

back to plasma.

Reflects tracer clearance from

tissue.[21]

k₃
Rate constant for tracer

association with the S1R.

Proportional to receptor

density.[21]

k₄
Rate constant for tracer

dissociation from the S1R.

Inversely related to ligand

affinity.[21]

V_T
Total Volume of Distribution

(K₁/k₂ * (1 + k₃/k₄)).

Primary outcome measure;

proportional to B_avail

(available receptor density).

[21]

BP_ND
Non-displaceable Binding

Potential (k₃/k₄).

Ratio of specifically bound to

non-displaceable tracer at

equilibrium.[9][21]

Conclusion and Future Directions
PET imaging of the Sigma-1 receptor using novel, highly specific radioligands like [18F]FTC-

146 represents a major advancement in molecular imaging. It provides a powerful, non-

invasive window into the pathophysiology of numerous CNS and peripheral disorders. For

researchers and drug developers, these techniques are invaluable for confirming target

engagement of new S1R-modulating drugs, understanding disease mechanisms, and

potentially stratifying patient populations for clinical trials.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://radiologykey.com/pet-imaging-of-sigma1-receptors/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712306/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The continued development of ligands with even more refined properties, coupled with

advanced imaging and analysis techniques, will further solidify the role of S1R PET in both

preclinical research and clinical diagnostics, ultimately paving the way for more personalized

and effective treatments.

References
Radiology Key. (2016). PET Imaging of Sigma1 Receptors. [Link]

Yale Medicine. (2026). PET scan study examining the sigma1 receptor with a first-in-human

radioisotope. [Link]

ScienceOpen. (2019). Novel radioligands for imaging sigma-1 receptor in brain using

positron emission tomography (PET). [Link]

PubMed. (2019). Novel Radioligands for Imaging sigma-1 Receptor in Brain Using Positron

Emission Tomography (PET). [Link]

MDPI. (2025). A Full-Spectrum Evaluation of Sigma-1 Receptor (S1R) Positron Emission

Tomography (PET) Radioligands from Binding Affinity to Clinical Imaging. [Link]

Shen, B., et al. (n.d.). A Practical Guide to Sigma-1 Receptor Positron Emission

Tomography/Magnetic Resonance Imaging: A New Clinical Molecular Imaging Method to

Identify Peripheral Pain Generators in Patients with Chronic Pain. PMC. [Link]

PubMed. (2025). A Full-Spectrum Evaluation of Sigma-1 Receptor (S1R) Positron Emission

Tomography (PET) Radioligands from Binding Affinity to Clinical Imaging. [Link]

Cipriano, P. W., et al. (n.d.). Biodistribution and Radiation Dosimetry of 18F-FTC-146 in

Humans. PMC. [Link]

Haynes, L. M. (2016). SIGMA RECEPTOR BINDING ASSAYS. PMC. [Link]

ClinicalTrials.gov. (n.d.). Use of PET/MR Imaging in Chronic Pain. [Link]

Celtarys. (2025). Sigma-1 Receptor Assays with Fluorescent Ligands. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://radiologykey.com/pet-imaging-of-sigma1-receptors/
https://www.yalemedicine.org/trials/pet-scan-study-examining-the-sigma1-receptor-with-a-first-in-human-radioisotope
https://www.scienceopen.com/document?vid=b7a70a0d-8b01-44b2-a401-2092c420658a
https://pubmed.ncbi.nlm.nih.gov/31867166/
https://www.mdpi.com/1420-3049/30/21/4296
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10646702/
https://pubmed.ncbi.nlm.nih.gov/41226254/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7203328/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5148685/
https://www.clinicaltrials.gov/study/NCT03195270
https://www.celtarys.com/sigma-1-receptor-assays-with-fluorescent-ligands/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. (2023). Improved protocol for the radiosynthesis of [18 F]FTC-146: A potent and

selective sigma-1 receptor radioligand. [Link]

MDPI. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble

Docking-Based Virtual Screening. [Link]

Washington University Office of Technology Management. (n.d.). SIGMA RECEPTOR

BINDING ASSAYS. [Link]

ISMRM. (n.d.). Management of complex regional pain syndrome (CRPS) with [18F]FTC-146

PET/MRI. [Link]

Fábián, G., et al. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal

Ensemble Docking-Based Virtual Screening. PMC. [Link]

Theranostics. (2017). Visualizing Nerve Injury in a Neuropathic Pain Model with [18F]FTC-

146 PET/MRI. [Link]

MDPI. (2022). Novel Therapeutic Target for Prevention of Neurodegenerative Diseases:

Modulation of Neuroinflammation with Sig-1R Ligands. [Link]

PubMed. (2022). Novel Therapeutic Target for Prevention of Neurodegenerative Diseases:

Modulation of Neuroinflammation with Sig-1R Ligands. [Link]

Abate, C., et al. (n.d.). Development of sigma-1 (σ1) receptor fluorescent ligands as versatile

tools to study σ1 .... PMC. [Link]

eScholarship. (2023). A Practical Guide to Sigma-1 Receptor Positron Emission

Tomography/Magnetic Resonance Imaging. [Link]

ACS Publications. (2014). The Sigma Enigma: In Vitro/in Silico Site-Directed Mutagenesis

Studies Unveil σ1 Receptor Ligand Binding. [Link]

PubMed. (2026). Longitudinal in vivo (R)-[18F]FBFP PET imaging for preclinical evaluation

of cerebral sigma-1 receptor after ischemic stroke. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36927338/
https://www.mdpi.com/1422-0067/22/15/8157
https://tech.wustl.edu/tech/sigma-1-targeted-pet-tracers/
https://index.mirasmart.com/ismrm2018/PDFs/2099.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8345719/
https://www.thno.org/v07p2794.htm
https://www.mdpi.com/2218-273X/12/3/363
https://pubmed.ncbi.nlm.nih.gov/35327574/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4039396/
https://escholarship.org/uc/item/18c4c7xb
https://pubs.acs.org/doi/10.1021/bi500147v
https://pubmed.ncbi.nlm.nih.gov/41356802/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


T. S. (n.d.). Kinetic modeling and parameter estimation of TSPO PET imaging in the human

brain. PMC. [Link]

The University of Manchester. (n.d.). Kinetic modeling and parameter estimation of TSPO

PET imaging in the human brain. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scienceopen.com [scienceopen.com]

2. Sigma-1 Receptor Assays with Fluorescent Ligands | Celtarys [celtarys.com]

3. Novel Therapeutic Target for Prevention of Neurodegenerative Diseases: Modulation of
Neuroinflammation with Sig-1R Ligands | MDPI [mdpi.com]

4. Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based
Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]

5. A Full-Spectrum Evaluation of Sigma-1 Receptor (S1R) Positron Emission Tomography
(PET) Radioligands from Binding Affinity to Clinical Imaging | MDPI [mdpi.com]

6. A Practical Guide to Sigma-1 Receptor Positron Emission Tomography/Magnetic
Resonance Imaging: A New Clinical Molecular Imaging Method to Identify Peripheral Pain
Generators in Patients with Chronic Pain - PMC [pmc.ncbi.nlm.nih.gov]

7. Sigma-1 targeted PET tracers | Washington University Office of Technology Management
[tech.wustl.edu]

8. Novel radioligands for imaging sigma-1 receptor in brain using positron emission
tomography (PET) - PubMed [pubmed.ncbi.nlm.nih.gov]

9. PET Imaging of Sigma1 Receptors | Radiology Key [radiologykey.com]

10. Visualizing Nerve Injury in a Neuropathic Pain Model with [18F]FTC-146 PET/MRI
[thno.org]

11. cds.ismrm.org [cds.ismrm.org]

12. PET scan study examining the sigma1 receptor with a first-in-human radioisotope |
Clinical Trials | Yale Medicine [yalemedicine.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8783424/
https://www.research.manchester.ac.uk/portal/files/204212957/POST-PEER-REVIEW-Ribar_et_al_2021_J_Cereb_Blood_Flow_Metab.pdf
https://www.benchchem.com/product/b2951595?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scienceopen.com/document_file/7a2ba657-d053-4046-8f17-cdf1203135e9/PubMedCentral/7a2ba657-d053-4046-8f17-cdf1203135e9.pdf
https://www.celtarys.com/science-highlights/sigma-1-receptor-fluorescent-ligands.html
https://www.mdpi.com/2218-273X/12/3/363
https://www.mdpi.com/2218-273X/12/3/363
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347176/
https://www.mdpi.com/1420-3049/30/21/4296
https://www.mdpi.com/1420-3049/30/21/4296
https://pmc.ncbi.nlm.nih.gov/articles/PMC10629991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10629991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10629991/
https://tech.wustl.edu/tech-summary/sigma-1-targeted-pet-tracers/
https://tech.wustl.edu/tech-summary/sigma-1-targeted-pet-tracers/
https://pubmed.ncbi.nlm.nih.gov/31867166/
https://pubmed.ncbi.nlm.nih.gov/31867166/
https://radiologykey.com/pet-imaging-of-sigma1-receptors/
https://www.thno.org/v07p2794.htm
https://www.thno.org/v07p2794.htm
https://cds.ismrm.org/protected/17MProceedings/PDFfiles/1164.html
https://www.yalemedicine.org/clinical-trials/sigma1-fih
https://www.yalemedicine.org/clinical-trials/sigma1-fih
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Longitudinal in vivo (R)-[18F]FBFP PET imaging for preclinical evaluation of cerebral
sigma-1 receptor after ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]

14. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]

15. mdpi.com [mdpi.com]

16. ClinicalTrials.gov [clinicaltrials.gov]

17. Improved protocol for the radiosynthesis of [18 F]FTC-146: A potent and selective sigma-
1 receptor radioligand - PubMed [pubmed.ncbi.nlm.nih.gov]

18. Biodistribution and Radiation Dosimetry of 18F-FTC-146 in Humans - PMC
[pmc.ncbi.nlm.nih.gov]

19. escholarship.org [escholarship.org]

20. pure.manchester.ac.uk [pure.manchester.ac.uk]

21. Kinetic modeling and parameter estimation of TSPO PET imaging in the human brain -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Researchers and
Drug Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2951595/docs#application-notes-and-protocols-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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